Cas no 1342631-76-8 (4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine)

• Product Name: 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine
• CAS No: 1342631-76-8
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5149503
• Update Time: 2026-03-03

4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(pyridin-3-ylmethyl)pyridin-3-amine
• 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine
• 3-Pyridinemethanamine, N-(4-methyl-3-pyridinyl)-

• Inchi： 1S/C12H13N3/c1-10-4-6-14-9-12(10)15-8-11-3-2-5-13-7-11/h2-7,9,15H,8H2,1H3
• InChI Key： NHNYKZNJXMPPQN-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1C)CC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine

Recent Advances in the Study of 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine (CAS: 1342631-76-8)

The compound 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine (CAS: 1342631-76-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's unique structural features, such as its pyridine moieties and methyl substitution, contribute to its ability to interact with kinase active sites, making it a promising scaffold for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine exhibits moderate inhibitory activity against a panel of tyrosine kinases, including EGFR and VEGFR2. The study utilized molecular docking and kinetic assays to elucidate the binding mode and mechanism of action of this compound. These findings suggest its potential as a starting point for the development of multi-targeted kinase inhibitors.

Another area of interest is the compound's application in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv reported the successful incorporation of 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine into a PROTAC design targeting BET proteins. The resulting molecule showed enhanced cellular permeability and improved degradation efficiency compared to traditional BET inhibitors, highlighting the versatility of this compound in modern drug discovery approaches.

From a synthetic chemistry perspective, advances have been made in the scalable production of 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine. A 2022 patent application (WO2022156789) describes an improved catalytic reductive amination process that achieves higher yields and purity while reducing environmental impact. This development is particularly significant for potential industrial-scale production of derivatives based on this core structure.

Safety and pharmacokinetic studies of 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine derivatives are still in early stages, but preliminary data from in vitro ADME assays indicate favorable metabolic stability and moderate plasma protein binding. These properties, combined with the compound's synthetic tractability, position it as an attractive lead for further medicinal chemistry optimization campaigns.

In conclusion, 4-methyl-N-[(pyridin-3-yl)methyl]pyridin-3-amine (CAS: 1342631-76-8) represents a versatile chemical scaffold with demonstrated potential in multiple areas of drug discovery. Ongoing research continues to explore its applications in kinase inhibition, targeted protein degradation, and other therapeutic modalities. Future studies will likely focus on structure-activity relationship optimization and in vivo validation of its therapeutic potential.